Cas no 98508-67-9 (3-(Benzenesulfinyl)-1H-indole)

• Product Name: 3-(Benzenesulfinyl)-1H-indole
• CAS No: 98508-67-9
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 2820825
• Update Time: 2024-03-01

3-(Benzenesulfinyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(phenylsulfinyl)-
• 3-Phenylsulfinylindole
• 3-(Benzenesulfinyl)-1H-indole

• Inchi： 1S/C14H11NOS/c16-17(11-6-2-1-3-7-11)14-10-15-13-9-5-4-8-12(13)14/h1-10,15H
• InChI Key： QSOCAQZXDDZKER-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles